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Compound of Interest

Compound Name: Cochlioquinone B

Cat. No.: B017917 Get Quote

Essential Safety and Handling Guide for
Cochlioquinone B
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for handling Cochlioquinone B, a fungal metabolite known for its

phytotoxic properties and its role as an inhibitor of NADH ubiquinone reductase.[1][2] While a

Safety Data Sheet (SDS) for Cochlioquinone B indicates that the substance is not classified

as hazardous according to the Globally Harmonized System (GHS), it is crucial to follow

standard laboratory safety protocols due to the limited availability of comprehensive

toxicological data.

Chemical and Physical Properties
A summary of the key quantitative data for Cochlioquinone B is presented below. This

information is critical for understanding its physical characteristics and for proper handling and

storage.
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Property Value Source

Molecular Formula C₂₈H₄₀O₆ PubChem[3]

Molecular Weight 472.6 g/mol
Santa Cruz Biotechnology[1],

PubChem[3]

CAS Number 32450-26-3
Cayman Chemical[4], Santa

Cruz Biotechnology[1]

Appearance Yellow Crystal BOC Sciences[5]

Melting Point 168-169°C BOC Sciences[5]

Boiling Point 579.4±50.0°C (Predicted) BOC Sciences[5]

Density 1.17±0.1 g/cm3 (Predicted) BOC Sciences[5]

Solubility
Soluble in Ethanol, Methanol,

Acetone
BOC Sciences[5]

Purity >99% Santa Cruz Biotechnology[1]

Personal Protective Equipment (PPE)
Given the lack of extensive hazard data, a cautious approach to handling Cochlioquinone B is

recommended. The following PPE should be worn to minimize exposure.
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PPE Category Recommendation Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Although specific glove

material tests are unavailable,

nitrile gloves offer protection

against a wide range of

chemicals. Always inspect

gloves for tears or holes before

use.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from splashes or

airborne particles of the

compound.[6]

Skin and Body Protection Laboratory coat

Prevents contact with skin and

contamination of personal

clothing.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

Use in a well-ventilated area or

a chemical fume hood to avoid

inhalation of any dust or

aerosols.

Operational Plan for Handling Cochlioquinone B
A systematic workflow is essential for the safe handling of any chemical. The following diagram

outlines the key steps from receiving the compound to its final disposal.
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Operational Workflow for Handling Cochlioquinone B

Preparation

Handling

Cleanup and Disposal

Receipt and Storage
Store at -20°C

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weighing
Handle as a solid to minimize dust

Dissolving
Use appropriate solvent (e.g., Ethanol, Methanol, Acetone)

Experimental Use

Decontaminate Glassware and Surfaces

Dispose of Waste
Follow institutional and local regulations for chemical waste

Doff PPE

Wash Hands Thoroughly
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Caption: A step-by-step workflow for the safe handling of Cochlioquinone B.
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Disposal Plan
Contaminated materials and unused Cochlioquinone B should be disposed of as chemical

waste in accordance with institutional, local, and national regulations. Avoid disposing of the

compound down the drain or in general waste streams.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures as outlined in the Safety

Data Sheet:

After inhalation: Move to fresh air. If complaints arise, consult a doctor.

After skin contact: The product is generally not considered irritating. Wash the affected area

with soap and water.

After eye contact: Rinse the opened eye for several minutes under running water.

After swallowing: If symptoms persist, seek medical attention.

Mechanism of Action
Cochlioquinone B has been identified as an inhibitor of NADH-ubiquinone reductase

(Complex I) in the mitochondrial electron transport chain.[1][2] This inhibition disrupts the

normal flow of electrons, impacting cellular respiration.
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Cochlioquinone B Mechanism of Action
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Caption: Inhibition of Complex I by Cochlioquinone B in the electron transport chain.

By adhering to these safety protocols and operational plans, researchers can handle

Cochlioquinone B responsibly, minimizing risks and ensuring a safe laboratory environment.

This proactive approach to safety is fundamental to building a culture of trust and reliability in

scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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